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Compound of Interest

Compound Name: 2-(4-Phenylphenyl)acetohydrazide

CAS No.: 139277-58-0

Cat. No.: B145163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(4-
phenylphenyl)acetohydrazide, a biphenyl derivative of significant interest in medicinal

chemistry and drug discovery. The biphenyl moiety is a recognized pharmacophore, and its

incorporation into a hydrazide scaffold presents a versatile platform for the synthesis of novel

therapeutic agents.[1] This document details the chemical identity, a robust synthetic pathway,

and explores the potential biological activities of this compound, with a focus on its applications

in drug development. The information presented herein is intended to serve as a valuable

resource for researchers engaged in the design and synthesis of new chemical entities.

Chemical Identity and Properties
2-(4-Phenylphenyl)acetohydrazide, also known as 2-([1,1'-biphenyl]-4-yl)acetohydrazide, is a

solid organic compound. Its fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 139277-58-0 [Chemical Supplier Data]

Molecular Formula C₁₄H₁₄N₂O [Chemical Supplier Data]

Molecular Weight 226.27 g/mol [Chemical Supplier Data]

Canonical SMILES
C1=CC=C(C=C1)C2=CC=C(C

=C2)CC(=O)NN
[PubChem]

Appearance
Off-white to beige solid

(predicted)
[General Chemical Knowledge]

Melting Point Not available -

Boiling Point Not available -

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and DMSO (predicted)

[General Chemical Knowledge]

Synthesis of 2-(4-Phenylphenyl)acetohydrazide
The synthesis of 2-(4-phenylphenyl)acetohydrazide is typically achieved through a reliable

two-step process commencing with the commercially available 4-biphenylacetic acid. This

method involves an initial esterification of the carboxylic acid, followed by hydrazinolysis of the

resulting ester. This approach is a common and effective strategy for the preparation of various

acetohydrazide derivatives.

Overall Synthetic Workflow
The synthetic pathway can be visualized as a two-stage process, starting from the carboxylic

acid and proceeding through an ester intermediate to the final hydrazide product.
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Step 1: Esterification

Step 2: Hydrazinolysis

2-(Biphenyl-4-yl)acetic acid Ethyl 2-(biphenyl-4-yl)acetate

Ethanol, H₂SO₄ (cat.)
Reflux

Ethyl 2-(biphenyl-4-yl)acetate 2-(4-Phenylphenyl)acetohydrazide

Hydrazine Hydrate
Ethanol, Reflux

Core Structural Features

Potential Biological Activities

2-(4-Phenylphenyl)acetohydrazide

Biphenyl Moiety Acetohydrazide Scaffold

Anti-inflammatory & Analgesic Antimicrobial Enzyme Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ijsdr.org [ijsdr.org]
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-(4-
Phenylphenyl)acetohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145163/docs#an-in-depth-technical-guide-to-2-4-
phenylphenyl-acetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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